Cas no 1879-77-2 (Doxybetasol)

• Product Name: Doxybetasol
• CAS No: 1879-77-2
• MF: C₂₂H₂₉FO₄
• MW: 376.461670637131
• CID: 192411
• PubChem ID: 71106
• Update Time: 2025-04-19

Doxybetasol Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)-
• 16β-methyl-9α-fluoro-11β,17α-dihydroxy-1,4-pregnadiene-3,20-dione
• Doxybetasol
• (11beta,16beta)-9-fluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 443
• 9-Fluoro-11beta,17-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
• Doxibetasol
• Doxibetasol [INN]
• Doxibetasolum
• Doxibetasolum [INN-Latin]
• GR 2
• UNII-0JS043FG0D
• 9-Fluoro-16-methylpregna-1,4-diene-11,17-diol-3,20-dione
• 9-Fluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 16β-Methyl-11β,17-dihydroxy-9-fluoro-5α-pregnane-1,4-diene-3,20-dione
• (8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• (8S,9R,10S,11S,13S,14S,16S,17R)-17-ethanoyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• NS00000122
• GR 2/443 [as propionate]
• 9-FLUORO-11.BETA.,17-DIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• EINECS 217-535-2
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-, (11beta,16beta)-
• 0JS043FG0D
• Doxibetasol [INN:BAN]
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.beta.)-
• 21-deoxy-betamethasone
• SCHEMBL140220
• Q27236870
• 1879-77-2
• CHEMBL3989430
• DTXSID401043190

• Inchi： 1S/C22H29FO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3/t12-,16-,17-,18-,19-,20-,21-,22-/m0/s1
• InChI Key： IKGBPSZWCRRUQS-DTAAKRQUSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 376.20507
• Monoisotopic Mass: 376.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.25
• Boiling Point: 527.1°Cat760mmHg
• Flash Point: 272.6°C
• Refractive Index: 1.574
• PSA: 74.6
• LogP: 2.92330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives